Cas no 112093-43-3 (Hexahydro-6-phenyl-2H-azepin-2-one)

Hexahydro-6-phenyl-2H-azepin-2-one is a cyclic amide (lactam) compound featuring a seven-membered azepine ring substituted with a phenyl group at the 6-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and specialty chemicals. Its saturated ring system and phenyl substitution enhance its utility in cyclization and functionalization reactions. The compound’s well-defined stereochemistry and robust lactam core also contribute to its use in peptidomimetics and bioactive molecule development. High purity and consistent performance under various reaction conditions further underscore its reliability in research and industrial applications.

Hexahydro-6-phenyl-2H-azepin-2-one structure

112093-43-3 structure

Product Name:Hexahydro-6-phenyl-2H-azepin-2-one

CAS No:112093-43-3

MF:C₁₂H₁₅NO

MW:189.253603219986

CID:1199807

PubChem ID:12764928

Update Time:2025-06-07

Hexahydro-6-phenyl-2H-azepin-2-one Chemical and Physical Properties

Names and Identifiers

- 2H-Azepin-2-one, hexahydro-6-phenyl-
- 6-phenylazepan-2-one
- Hexahydro-6-phenyl-2H-azepin-2-one
- AKOS026715505
- 6-Phenylperhydroazepin-2-one
- F2147-1330
- SCHEMBL1198558
- TZSJOWXUDDXVPW-UHFFFAOYSA-N
- DTXSID80509329
- 112093-43-3
- Inchi： 1S/C12H15NO/c14-12-8-4-7-11(9-13-12)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,13,14)
- InChI Key： TZSJOWXUDDXVPW-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C2C=CC=CC=2)CN1

Computed Properties

Exact Mass: 189.11545
Monoisotopic Mass: 189.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

Hexahydro-6-phenyl-2H-azepin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H294355-25mg	Hexahydro-6-phenyl-2H-azepin-2-one	112093-43-3	25mg	$207.00	2023-05-18
TRC	H294355-250mg	Hexahydro-6-phenyl-2H-azepin-2-one	112093-43-3	250mg	$1642.00	2023-05-18
TRC	H294355-1g	Hexahydro-6-phenyl-2H-azepin-2-one	112093-43-3	1g	$ 9200.00	2023-09-07